N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide
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Description
N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods and Chemical Transformations
Cascade Transformations for New Heterocyclic Compounds : Ukhin et al. (2015) detail cascade transformations leading to the synthesis of complex heterocyclic compounds, demonstrating advanced synthetic routes that could be applicable to the synthesis of related compounds like "N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide" (Ukhin et al., 2015).
Antimycobacterial Activity of Substituted Isosteres : Gezginci, Martin, and Franzblau (1998) explored the antimycobacterial activities of substituted pyridine- and pyrazinecarboxylic acids, offering insights into potential biological applications of structurally related compounds (Gezginci, Martin, & Franzblau, 1998).
Biological Activities and Applications
Synthetic Pyrazole Derivatives as Growth Inhibitors : Vicentini et al. (2007) investigated the antifungal activity of pyrazole derivatives, which could inform research into the biological activities of related compounds such as "this compound" (Vicentini et al., 2007).
Characterization and Cytotoxicity of New Derivatives : Hassan, Hafez, and Osman (2014) synthesized and evaluated the cytotoxic activities of pyrazolo[1,5-a]pyrimidine derivatives, suggesting a framework for assessing the potential therapeutic applications of similar compounds (Hassan, Hafez, & Osman, 2014).
properties
IUPAC Name |
N-(4-pyridin-2-yloxycyclohexyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c23-19(18-15-5-1-2-6-16(15)25-22-18)21-13-8-10-14(11-9-13)24-17-7-3-4-12-20-17/h3-4,7,12-14H,1-2,5-6,8-11H2,(H,21,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRDUZOOVXCIFPG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NO2)C(=O)NC3CCC(CC3)OC4=CC=CC=N4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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